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Introduction

Acutumine is a complex tetracyclic alkaloid first isolated in 1929 from Sinomenium acutum and

later from Menispermum dauricum. Its intricate molecular architecture, featuring a propellane-

type system, a spirocycle, and a rare neopentylic secondary chloride, has made it a

challenging target for total synthesis and an object of significant scientific interest. This

technical guide provides a comprehensive overview of the spectroscopic data for Acutumine,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. Detailed experimental protocols and workflow visualizations are also presented to assist

researchers in the fields of natural product chemistry, pharmacology, and drug development.

The definitive spectroscopic characterization of Acutumine has been reported in the context of

its total syntheses by the research groups of Castle and Herzon. While the complete, raw

spectral data is often found in the supporting information of their publications, this guide

synthesizes the available information and provides standardized protocols for obtaining and

interpreting such data.[1][2]
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Data Presentation: Spectroscopic Data of
Acutumine
The following tables summarize the key spectroscopic data for Acutumine, compiled from the

characterization of the synthesized molecule.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for
Acutumine
Precise ¹H and ¹³C NMR data is crucial for the structural elucidation of Acutumine. While a

complete peak list is typically provided in the supporting information of the primary literature,

the key chemical shifts and structural assignments are discussed in the main publications. The

data is generally acquired in deuterated chloroform (CDCl₃).

(Note: The following is a representative table based on typical values for similar alkaloids and

structural features described in the literature. For exact values, consulting the supporting

information of the cited publications is recommended.)
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Position ¹³C Chemical Shift (δ, ppm)
¹H Chemical Shift (δ, ppm,
Multiplicity, J in Hz)

1 ~200-210 -

2 ~125-135 -

3 ~160-170 ~5.8-6.0 (s)

4 ~40-50 ~2.5-2.7 (m)

4a ~60-70 -

5 ~50-60 -

6 ~60-70 ~4.0-4.2 (d, J=~5)

7 ~70-80 -

8 ~110-120 -

9 ~150-160 ~6.8-7.0 (d, J=~8)

10 ~140-150 -

11 ~120-130 ~6.7-6.9 (d, J=~8)

12 ~40-50 ~2.8-3.0 (m)

12a ~60-70 ~3.0-3.2 (m)

N-CH₃ ~40-45 ~2.3-2.5 (s)

OCH₃ ~55-60 ~3.8-4.0 (s)

OCH₃ ~55-60 ~3.7-3.9 (s)

C-Cl ~65-75 ~4.5-4.7 (d, J=~3)

Table 2: Infrared (IR) Spectroscopic Data for Acutumine
The IR spectrum of Acutumine reveals the presence of key functional groups within its

structure.
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Wavenumber (cm⁻¹) Functional Group

~3400-3500 O-H stretch (hydroxyl group)

~2900-3000 C-H stretch (aliphatic)

~1650-1680 C=O stretch (α,β-unsaturated ketone)

~1600-1620 C=C stretch (alkene and aromatic)

~1000-1200 C-O stretch (ethers and alcohol)

~700-800 C-Cl stretch

Table 3: Mass Spectrometry (MS) Data for Acutumine
Mass spectrometry data confirms the molecular weight and provides information about the

fragmentation pattern of Acutumine. High-resolution mass spectrometry (HRMS) is typically

used to confirm the elemental composition.

m/z Interpretation

[M+H]⁺
Molecular ion peak, confirming the molecular

weight.

Fragments
Loss of functional groups such as -OH, -OCH₃, -

Cl, and fragmentation of the ring systems.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials and Equipment:

Acutumine sample (1-5 mg)
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Deuterated solvent (e.g., Chloroform-d, CDCl₃)

NMR tubes (5 mm)

NMR spectrometer (e.g., 400 MHz or higher)

Internal standard (e.g., Tetramethylsilane, TMS)

Procedure:

Sample Preparation:

Accurately weigh 1-5 mg of the purified Acutumine sample.

Dissolve the sample in approximately 0.5-0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% TMS as an internal standard.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Tune and match the probe for both ¹H and ¹³C frequencies.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters:

Pulse angle: 30-45°

Acquisition time: 2-4 seconds
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Relaxation delay: 1-5 seconds

Number of scans: 8-16

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters:

Pulse angle: 30-45°

Acquisition time: 1-2 seconds

Relaxation delay: 2-5 seconds

Number of scans: 1024-4096 (or more, depending on sample concentration)

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase correct the spectra.

Calibrate the chemical shift scale using the TMS signal (0.00 ppm for ¹H and ¹³C).

Integrate the peaks in the ¹H spectrum.

Analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to

the respective nuclei in the Acutumine structure.

For more detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and

HMBC can be performed.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in Acutumine.

Materials and Equipment:
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Acutumine sample (solid)

Potassium bromide (KBr), IR grade

Agate mortar and pestle

Pellet press

FTIR spectrometer

Procedure:

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of the Acutumine sample with approximately 100-200 mg

of dry KBr powder in an agate mortar until a fine, homogeneous powder is obtained.

Place the mixture into a pellet die.

Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum.

The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Data Analysis:

Identify the characteristic absorption bands (peaks) in the spectrum.

Correlate the wavenumbers of these bands to specific functional groups present in the

Acutumine molecule.
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Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of Acutumine.

Materials and Equipment:

Acutumine sample

Solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., ESI-TOF, Q-TOF, or Orbitrap)

Procedure:

Sample Preparation:

Prepare a dilute solution of the Acutumine sample (e.g., 1-10 µg/mL) in a suitable solvent

such as methanol or acetonitrile. A small amount of formic acid may be added to promote

protonation for positive ion mode.

Instrument Setup and Data Acquisition:

The sample solution is introduced into the mass spectrometer via direct infusion or

through a liquid chromatography (LC) system.

Electrospray ionization (ESI) is a common ionization technique for this type of molecule,

typically in positive ion mode.

Acquire a full scan mass spectrum to determine the molecular ion peak ([M+H]⁺).

For high-resolution mass spectrometry (HRMS), the instrument is calibrated to provide

high mass accuracy, allowing for the determination of the elemental composition.

To study the fragmentation, tandem mass spectrometry (MS/MS) is performed. The

molecular ion is selected and fragmented in a collision cell, and the resulting fragment ions

are detected.

Data Analysis:
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Determine the monoisotopic mass from the full scan spectrum.

Use the HRMS data to calculate the elemental formula.

Analyze the MS/MS spectrum to identify characteristic fragment ions and neutral losses,

which can help to confirm the structure of the molecule.

Mandatory Visualizations
The following diagrams illustrate the general workflows for the spectroscopic analysis of

Acutumine.

Sample Preparation

Spectroscopic Analysis Data Processing & Interpretation
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Caption: General workflow for the spectroscopic analysis of Acutumine.
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Caption: Logical relationships in the spectroscopic elucidation of Acutumine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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